Trifluoropyruvamide
Overview
Description
Trifluoropyruvamide (TFP) is a small molecule compound with a unique structure. It is composed of three carbon atoms, two nitrogen atoms, and one oxygen atom. TFP is a versatile molecule that has been used in a wide range of scientific research applications. It is also known by its chemical name, 2,3,4-trifluoropropanamide, and is commonly abbreviated as TFP.
Scientific Research Applications
Synthesis of Fluorinated Compounds
Trifluoropyruvamides, when catalyzed with secondary amines, can react with various methylketones to form fluorinated aldol-type compounds, as demonstrated by Colin et al. (1996) in "New access to fluorinated ketoglycolic acid derivatives from trifluoropyruvamides" (Colin et al., 1996). This process emphasizes the role of trifluoropyruvamides in synthesizing fluorine-containing organic compounds.
Catalytic Applications
Scandium trifluoromethanesulfonate, a related compound, has shown extremely high catalytic activity in acylation of alcohols with acid anhydrides, as discussed by Ishihara et al. (1996) in "Scandium Trifluoromethanesulfonate as an Extremely Active Lewis Acid Catalyst in Acylation of Alcohols with Acid Anhydrides and Mixed Anhydrides" (Ishihara et al., 1996). This study showcases the potential of trifluoropyruvamide-related compounds in catalysis.
Medicinal Chemistry
Trifluoromethyl ethers and thioethers, which can be derived from trifluoropyruvamide, are increasingly used in medicinal chemistry for their unique properties. Landelle et al. (2014) in "Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery" highlighted the use of trifluoromethyl groups in various pharmaceutical applications (Landelle et al., 2014).
Environmental Chemistry and Toxicology
The study of trifluralin, a compound related to trifluoropyruvamide, has been significant in environmental chemistry and toxicology. Research on its biodegradation and movement in soils, as discussed by Bellinaso et al. (2003) in "Biodegradation of the herbicide trifluralin by bacteria isolated from soil" and Çebi et al. (2017) in "Study on Movement and Accumulation of Trifluralin in Medium-Textured Soils," provides insights into its environmental impact and degradation (Bellinaso et al., 2003); (Çebi et al., 2017).
properties
IUPAC Name |
3,3,3-trifluoro-2-oxopropanamide | |
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InChI |
InChI=1S/C3H2F3NO2/c4-3(5,6)1(8)2(7)9/h(H2,7,9) | |
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InChI Key |
CHPNOFQSSFZEBB-UHFFFAOYSA-N | |
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Canonical SMILES |
C(=O)(C(=O)N)C(F)(F)F | |
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Molecular Formula |
C3H2F3NO2 | |
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DSSTOX Substance ID |
DTXSID50382085 | |
Record name | 3,3,3-trifluoro-2-oxopropanamide | |
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Molecular Weight |
141.05 g/mol | |
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Product Name |
3,3,3-Trifluoro-2-oxopropanamide | |
CAS RN |
883500-27-4 | |
Record name | 3,3,3-trifluoro-2-oxopropanamide | |
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